![molecular formula C20H13ClN2O2S B6184528 4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid CAS No. 2613384-88-4](/img/no-structure.png)
4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid
Overview
Description
The compound “4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid” is a complex organic molecule. It contains a benzoic acid moiety, a pyridine ring, a chlorophenyl group, and a cyano group. These functional groups suggest that this compound might have interesting chemical properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, the chlorophenyl group, and the benzoic acid moiety would contribute to the overall structure .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. The pyridine ring, the chlorophenyl group, the cyano group, and the carboxylic acid group could all potentially participate in chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid' involves the synthesis of the intermediate compound 4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzaldehyde, which is then oxidized to form the final product.", "Starting Materials": [ "4-chlorobenzaldehyde", "2-cyanopyridine", "4-(4-chlorophenyl)thiophenol", "benzyl bromide", "sodium hydroxide", "sodium hydride", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Synthesis of 4-(4-chlorophenyl)thiophenol by reacting 4-chlorobenzaldehyde with 4-chlorothiophenol in the presence of sodium hydroxide and sodium hydride.", "Step 2: Synthesis of 4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzyl bromide by reacting 2-cyanopyridine with 4-(4-chlorophenyl)thiophenol and benzyl bromide in the presence of sodium hydride.", "Step 3: Synthesis of 4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzaldehyde by reacting 4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzyl bromide with acetic acid.", "Step 4: Synthesis of 4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid by oxidizing 4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzaldehyde with hydrogen peroxide in the presence of acetic acid." ] } | |
CAS RN |
2613384-88-4 |
Product Name |
4-({[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid |
Molecular Formula |
C20H13ClN2O2S |
Molecular Weight |
380.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
